(R)-(-)-1-[(S)-2-Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine, 97+%
(R)-(-)-1-[(S)-2-Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine, 97+%
sold in collaboration with Solvias AG
(R)-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine ((R,S)-josiphos) is a chiral ferrocenyl diphosphine ligand.
(R)-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine ((R,S)-josiphos) is a chiral ferrocenyl diphosphine ligand.
Brand Name:
Vulcanchem
CAS No.:
155806-35-2
VCID:
VC21096954
InChI:
InChI=1S/C31H39P2.C5H5.Fe/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;1-2-4-5-3-1;/h4-5,10-14,19-27H,2-3,6-9,15-18H2,1H3;1-5H;/t25-;;/m1../s1
SMILES:
CC([C]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1=C[CH]C=C1.[Fe]
Molecular Formula:
C36H44FeP2
Molecular Weight:
594.5 g/mol
(R)-(-)-1-[(S)-2-Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine, 97+%
CAS No.: 155806-35-2
Cat. No.: VC21096954
Molecular Formula: C36H44FeP2
Molecular Weight: 594.5 g/mol
* For research use only. Not for human or veterinary use.
![(R)-(-)-1-[(S)-2-Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine, 97+% - 155806-35-2](/images/no_structure.jpg)
Specification
| Description | sold in collaboration with Solvias AG (R)-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine ((R,S)-josiphos) is a chiral ferrocenyl diphosphine ligand. |
|---|---|
| CAS No. | 155806-35-2 |
| Molecular Formula | C36H44FeP2 |
| Molecular Weight | 594.5 g/mol |
| Standard InChI | InChI=1S/C31H39P2.C5H5.Fe/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;1-2-4-5-3-1;/h4-5,10-14,19-27H,2-3,6-9,15-18H2,1H3;1-5H;/t25-;;/m1../s1 |
| Standard InChI Key | HGTBZFMPHBAUCQ-KHZPMNTOSA-N |
| Isomeric SMILES | C[C@H]([C]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1=C[CH]C=C1.[Fe] |
| SMILES | CC([C]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1=C[CH]C=C1.[Fe] |
| Canonical SMILES | CC([C]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1=C[CH]C=C1.[Fe] |
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